Cas no 2229347-78-6 (3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine
• CAS No: 2229347-78-6
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6426082
• PubChem ID: 165673770
• Update Time: 2025-06-08

3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine
• 2229347-78-6
• 3-[(2-fluoro-6-methoxyphenyl)methyl]-3-methoxyazetidine
• EN300-1810636

• Inchi： 1S/C12H16FNO2/c1-15-11-5-3-4-10(13)9(11)6-12(16-2)7-14-8-12/h3-5,14H,6-8H2,1-2H3
• InChI Key： DTWWLVGWEPAPHT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC1(CNC1)OC)OC

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine

Research Brief on 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine (CAS: 2229347-78-6)

In recent years, the compound 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine (CAS: 2229347-78-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine core and fluorinated aromatic moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the stereoselective introduction of the methoxy and fluoro substituents. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further preclinical and clinical studies.

From a pharmacological perspective, preliminary studies have demonstrated that 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine exhibits notable activity as a modulator of specific neurotransmitter receptors. Its unique structural features enable it to interact with key binding sites, potentially offering advantages over existing therapeutics in terms of selectivity and potency. In vitro assays have shown that this compound can effectively cross the blood-brain barrier, making it a candidate for the treatment of central nervous system (CNS) disorders. Further investigations are underway to elucidate its precise mechanism of action and to identify potential off-target effects.

In addition to its CNS applications, recent research has explored the potential of 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine in oncology. Early-stage studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, possibly through the inhibition of critical signaling pathways. However, these findings are still in the exploratory phase, and additional in vivo studies are required to validate its efficacy and safety profile. The compound's ability to modulate cellular processes without inducing significant toxicity makes it an attractive candidate for further development in this area.

Despite these promising results, several challenges remain in the development of 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and formulation optimization need to be addressed to ensure its viability in clinical settings. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and to advance the compound through the drug development pipeline.

In conclusion, 3-(2-fluoro-6-methoxyphenyl)methyl-3-methoxyazetidine represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural properties and diverse biological activities position it as a potential lead compound for the treatment of CNS disorders and cancer. Continued research and development efforts will be crucial to fully unlock its therapeutic potential and to bring it closer to clinical application. This research brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of medicinal chemistry.